1-(2,4-dimethoxybenzyl)-4-ethylpiperazine

• IUPAC Name: 1-[(2,4-dimethoxyphenyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C15H24N2O2/c1-4-16-7-9-17(10-8-16)12-13-5-6-14(18-2)11-15(13)19-3/h5-6,11H,4,7-10,12H2,1-3H3
• InChI Key: GELRKJLGIUHMLO-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

1-(2,4-dimethoxybenzyl)-4-ethylpiperazine, commonly known as DMPEP, is a novel psychoactive substance that has gained significant attention in recent years. DMPEP belongs to the class of piperazine derivatives, which are known for their stimulant and empathogenic effects.

Scientific Research Applications

DMPEP has been the subject of several scientific studies, which have explored its potential applications in various fields. For instance, DMPEP has been investigated as a potential therapeutic agent for the treatment of depression and anxiety disorders. In a study conducted by Kolanowska et al. (2020), DMPEP was found to exhibit antidepressant-like effects in mice, which were comparable to those of imipramine, a commonly used antidepressant drug. Similarly, DMPEP has been shown to reduce anxiety-like behavior in rats, as demonstrated by a study conducted by Kolanowska et al. (2021).

Mechanism of Action

The exact mechanism of action of DMPEP is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. DMPEP has been shown to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which are known to play a role in mood regulation and emotional processing. Additionally, DMPEP has been shown to bind to and activate serotonin receptors, which may contribute to its psychoactive effects.
Biochemical and Physiological Effects
DMPEP has been shown to produce a range of biochemical and physiological effects, which are consistent with its stimulant and empathogenic properties. For instance, DMPEP has been shown to increase heart rate and blood pressure, as well as produce feelings of euphoria and increased sociability. Additionally, DMPEP has been shown to enhance cognitive function, including attention, memory, and learning.

Advantages and Limitations for Lab Experiments

DMPEP has several advantages and limitations for use in laboratory experiments. One advantage is its relatively simple synthesis method, which makes it easy to obtain in large quantities. Additionally, DMPEP has a well-defined chemical structure, which allows for accurate dosing and reproducibility of results. However, one limitation of DMPEP is its lack of selectivity for specific neurotransmitter systems, which may make it difficult to determine the specific mechanisms underlying its effects.

Future Directions

There are several future directions for research on DMPEP. One area of interest is its potential as a therapeutic agent for the treatment of mood and anxiety disorders. Additionally, further research is needed to elucidate the specific mechanisms underlying its effects on neurotransmitter systems. Finally, the safety profile of DMPEP needs to be further investigated, particularly with regards to potential toxicity and adverse effects.
Conclusion
In conclusion, DMPEP is a novel psychoactive substance that has gained significant attention in recent years. It has a simple synthesis method, and its potential applications in various fields have been explored in scientific studies. While its exact mechanism of action is not fully understood, it is believed to involve the modulation of neurotransmitter systems in the brain. DMPEP produces a range of biochemical and physiological effects, and has advantages and limitations for use in laboratory experiments. There are several future directions for research on DMPEP, including its potential as a therapeutic agent and its safety profile.

Synthesis Methods

DMPEP can be synthesized using a simple and cost-effective method, which involves the reaction of 1-(2,4-dimethoxyphenyl)propan-2-amine with ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is purified using column chromatography, and its purity is confirmed using analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry.